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Introduction

N-Nitroso Ambroxol is a nitrosamine impurity that can form in pharmaceutical products
containing Ambroxol, a widely used mucolytic agent.[1] Nitrosamines are a class of chemical
compounds that are of significant concern to the pharmaceutical industry and regulatory bodies
due to their potential carcinogenic and genotoxic properties.[2] The presence of these
impurities in drug products is strictly monitored and controlled to ensure patient safety.[2][3]
This technical guide provides a comprehensive review of the available toxicological literature
on N-Nitroso Ambroxol, focusing on quantitative data, experimental methodologies, and
relevant biological pathways.

N-Nitroso Ambroxol, chemically known as N-(2-amino-3,5-dibromobenzyl)-N-((1r,4r)-4-
hydroxycyclohexyl)nitrous amide, can be formed during the synthesis of the active
pharmaceutical ingredient (API), in the final drug product formulation, or as a degradation
product, particularly under conditions involving nitrites.[1] Regulatory agencies, such as the
European Medicines Agency (EMA), have established acceptable intake limits for nitrosamine
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impurities in pharmaceutical products to mitigate potential risks to human health. For N-Nitroso-
Ambroxol, the EMA has set an acceptable intake limit of 1500 ng/day.[2]

Chemical and Physical Properties

A summary of the key chemical and physical properties of N-Nitroso Ambroxol is presented in
Table 1. This information is crucial for the development of analytical methods for its detection
and quantification.

Property Value Source

N-(2-amino-3,5-
] dibromobenzyl)-N-((1r,4r)-4-

Chemical Name ] [1]
hydroxycyclohexyl)nitrous
amide

Molecular Formula C13H17Br2N302 [1]

Molecular Weight 407.11 g/mol [1]

Appearance Light Yellow Solid Pharmaffiliates

Storage Conditions 2-8°C Refrigerator Pharmaffiliates

Toxicological Data

Publicly available toxicological data specifically for N-Nitroso Ambroxol is limited. Much of the
concern regarding its toxicity stems from the well-established carcinogenic and genotoxic
potential of the broader class of N-nitroso compounds.[2][4] These compounds are known to be
potent mutagens and carcinogens in various animal species, and are classified as probable
human carcinogens.[4]

Genotoxicity

A study investigating the genotoxic activities of drug-nitrite interaction products reported that
the nitrosation product of Ambroxol exhibited genotoxicity in the umu-test.[5] The umu-test is a
bacterial assay that detects the induction of the umu gene, which is part of the SOS response
to DNA damage in Salmonella typhimurium.[6]
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While specific data from other genotoxicity assays such as the Ames test or in vitro and in vivo
chromosomal aberration assays for N-Nitroso Ambroxol are not available in the public
domain, the positive result in the umu-test is a significant indicator of its potential DNA-
damaging properties.

Experimental Protocols

Detailed experimental protocols for the toxicity testing of N-Nitroso Ambroxol are not publicly
available. However, based on the methodologies used for other nitrosamine impurities and the
reported positive result in the umu-test for the nitrosation product of Ambroxol, a general
overview of the relevant experimental protocols is provided below.

umu-Test for Genotoxicity

The umu-test is a sensitive and rapid method for detecting genotoxic agents. The general
procedure involves the following steps:

o Bacterial Strain: Salmonella typhimurium TA1535/pSK1002, which carries a fusion of the
umuC gene to the lacZ reporter gene, is typically used.[5][6]

e Metabolic Activation: As many nitrosamines require metabolic activation to become
genotoxic, the assay is performed both in the presence and absence of a mammalian
metabolic activation system, typically a rat liver S9 fraction.[5]

o Exposure: The bacterial culture is exposed to various concentrations of the test substance
(in this case, N-Nitroso Ambroxol) for a defined period.

o Measurement of 3-galactosidase Activity: After exposure, the activity of 3-galactosidase, the
product of the lacZ gene, is measured. An increase in (3-galactosidase activity indicates the
induction of the umuC gene in response to DNA damage.

o Data Analysis: The genotoxicity is expressed as the induction ratio of 3-galactosidase activity
in the treated cells compared to the solvent control. A dose-dependent increase in this ratio
above a certain threshold is considered a positive result.

In Vitro Mammalian Chromosomal Aberration Test
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This assay is used to identify substances that cause structural damage to chromosomes in
cultured mammalian cells. A general protocol is as follows:

e Cell Lines: Commonly used cell lines include Chinese Hamster Ovary (CHO) cells, human
peripheral blood lymphocytes, or other suitable mammalian cell lines.

o Metabolic Activation: The test is conducted with and without a metabolic activation system
(S9 mix).

o Treatment: Cell cultures are treated with at least three concentrations of the test article for a
specific duration.

e Harvest and Slide Preparation: After treatment, the cells are treated with a metaphase-
arresting agent (e.g., colcemid), harvested, and slides are prepared to visualize the
chromosomes.

e Microscopic Analysis: Chromosomes are analyzed for structural aberrations, such as
chromatid and chromosome gaps, breaks, and exchanges.

o Data Analysis: The frequency of aberrant cells and the number of aberrations per cell are
calculated and statistically compared to negative and positive controls.

Signaling Pathways and Mechanisms of Toxicity

The primary mechanism of toxicity for most N-nitrosamines involves metabolic activation by
cytochrome P450 (CYP) enzymes in the liver. This activation leads to the formation of unstable
a-hydroxy nitrosamines, which then spontaneously decompose to form highly reactive
electrophilic diazonium ions. These ions can then alkylate DNA, forming DNA adducts. If these
adducts are not repaired by the cell's DNA repair machinery, they can lead to mutations during
DNA replication, which can initiate the process of carcinogenesis.
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Metabolic activation and genotoxic mechanism of N-nitrosamines.

Experimental Workflow for Genotoxicity
Assessment

A typical workflow for assessing the genotoxicity of a nitrosamine impurity like N-Nitroso
Ambroxol would involve a battery of tests, starting with in vitro assays and potentially

progressing to in vivo studies if warranted.
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A generalized workflow for the genotoxicity assessment of a nitrosamine impurity.

Conclusion

The available literature strongly suggests that N-Nitroso Ambroxol, as a member of the N-
nitrosamine class of compounds, is a potential genotoxic and carcinogenic impurity. This is
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supported by a positive finding for the nitrosation product of Ambroxol in a bacterial
genotoxicity assay. While specific quantitative toxicity data such as LD50, NOAEL, or LOAEL
values for N-Nitroso Ambroxol are not publicly available, the established risks associated with
nitrosamines necessitate stringent control of its levels in pharmaceutical products. The
acceptable intake limit set by regulatory authorities like the EMA provides a benchmark for
ensuring patient safety. Further toxicological studies on N-Nitroso Ambroxol would be
beneficial to provide a more complete and specific risk profile for this compound. In the
absence of such data, a precautionary approach based on the known hazards of N-
nitrosamines is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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